Cas no 582293-64-9 (4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl)

• Product Name: 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl
• CAS No: 582293-64-9
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• MDL: MFCD08457044
• CID: 2833428
• PubChem ID: 20824745
• Update Time: 2025-06-13

4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzonitrile
• 4'-Cyano-4-fluoro-3-(trifluoroMethyl)biphenyl
• 4'-Fluoro-3'-trifluoromethyl-biphenyl-4-carbonitrile
• 4''-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl
• 4'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile
• MFCD08457044
• 582293-64-9
• CS-0205790
• VTLQKXOLILACPF-UHFFFAOYSA-N
• EN300-339425
• 4'-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carbonitrile
• DTXSID50609961
• BS-29157
• 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl

• MDL： MFCD08457044
• Inchi： 1S/C14H7F4N/c15-13-6-5-11(7-12(13)14(16,17)18)10-3-1-9(8-19)2-4-10/h1-7H
• InChI Key： VTLQKXOLILACPF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 265.05100
• Monoisotopic Mass: 265.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.38318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl

Comprehensive Overview of 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl (CAS No. 582293-64-9)

4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl (CAS No. 582293-64-9) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and advanced material science. This compound, characterized by its unique cyano and trifluoromethyl functional groups, offers exceptional versatility in chemical reactions, making it a valuable building block for researchers and industries alike.

The molecular structure of 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl features a biphenyl core substituted with a cyano group at the 4'-position, a fluoro group at the 4-position, and a trifluoromethyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, which are critical for applications in drug discovery and material engineering. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl has surged, driven by their pivotal role in the synthesis of agrochemicals, liquid crystals, and pharmaceuticals. A growing trend in green chemistry has also spotlighted such compounds due to their potential for reducing environmental impact through atom-efficient reactions. Researchers are increasingly exploring sustainable synthesis routes for this compound, aligning with global initiatives for eco-friendly chemical production.

One of the most frequently asked questions about 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl revolves around its synthetic applications. This compound serves as a key intermediate in the preparation of heterocyclic compounds, which are foundational to many FDA-approved drugs. Its electron-withdrawing groups facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Additionally, its thermal stability makes it suitable for high-temperature processes in polymer chemistry.

Another area of interest is the compound's role in optoelectronic materials. The trifluoromethyl group enhances charge transport properties, making 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. With the rise of flexible electronics and wearable technology, this compound's potential in next-generation displays is a hot topic among material scientists.

From a market perspective, the global demand for 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl is projected to grow steadily, fueled by advancements in personalized medicine and smart materials. Suppliers and manufacturers are investing in high-purity production methods to meet the stringent requirements of pharmaceutical grade applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure the compound's chemical integrity and batch consistency.

In conclusion, 4'-Cyano-4-fluoro-3-(trifluoromethyl)biphenyl (CAS No. 582293-64-9) stands as a cornerstone in modern chemical research and industrial applications. Its multifaceted utility in drug development, material science, and sustainable chemistry underscores its importance in addressing contemporary challenges. As innovation continues to drive the chemical sector, this compound will undoubtedly remain at the forefront of scientific and commercial exploration.